98-44-2

2-Aminobenzene-1,4-disulfonic acid

In Stock

• CAS RN:
• 98-44-2

• Formula:
• C6H7NO6S2

• InChI:
• InChI=1S/C6H7NO6S2/c7-5-3-4(14(8,9)10)1-2-6(5)15(11,12)13/h1-3H,7H2,(H,8,9,10)(H,11,12,13)

• InChIKey:
• LDCCBULMAFILCT-UHFFFAOYSA-N

• 2-Aminobenzene-1,4-disulfonic acid is a useful research compound. Its molecular formula is C6H7NO6S2 and its molecular weight is 253.3 g/mol. The purity is usually 95%.

Ethanone, 2-bromo-1-(3-methyl-2-quinoxalinyl)-

In Stock

• CAS RN:
• 5498-44-2

• Formula:
• C11H9BrN2O

• InChI:
• InChI=1S/C11H9BrN2O/c1-7-11(10(15)6-12)14-9-5-3-2-4-8(9)13-7/h2-5H,6H2,1H3

• InChIKey:
• MPPWMEYERKALCY-UHFFFAOYSA-N

• Ethanone, 2-bromo-1-(3-methyl-2-quinoxalinyl)- is a useful research compound. Its molecular formula is C11H9BrN2O and its molecular weight is 265.11 g/mol. The purity is usually 95%.

Biphenyl-3-carbonyl chloride

In Stock

• CAS RN:
• 42498-44-2

• Formula:
• C13H9ClO

• InChI:
• InChI=1S/C13H9ClO/c14-13(15)12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H

• InChIKey:
• FJAFGSULCGOKPU-UHFFFAOYSA-N

• Biphenyl-3-carbonyl chloride is a useful research compound. Its molecular formula is C13H9ClO and its molecular weight is 216.66 g/mol. The purity is usually 95%.

Shyobunone

In Stock

• CAS RN:
• 21698-44-2

• Formula:
• C15H24O

• InChI:
• InChI=1S/C15H24O/c1-7-15(6)9-8-12(10(2)3)14(16)13(15)11(4)5/h7,10,12-13H,1,4,8-9H2,2-3,5-6H3/t12-,13+,15+/m0/s1

• InChIKey:
• GWHRSRIPLDHJHR-GZBFAFLISA-N

• (+)-Shyobunone is a sesquiterpenoid. It has a role as a metabolite.

Lutetium hydride (LuH3)

Usually In Stock

• CAS RN:
• 13598-44-2

• Formula:
• H3Lu

• InChI:
• InChI=1S/Lu.3H/q+3;3*-1

• InChIKey:
• JRIXSCFUDICNBO-UHFFFAOYSA-N

• Lutetium hydride (LuH3) is a useful research compound. Its molecular formula is H3Lu and its molecular weight is 177.991 g/mol. The purity is usually 95%.

N-cyclohexyl-2-[8-(cyclohexylamino)-3-methyl-2,6-dioxopurin-7-yl]acetamide

In Stock

• CAS RN:
• 115398-44-2

• Formula:
• C20H30N6O3

• InChI:
• InChI=1S/C20H30N6O3/c1-25-17-16(18(28)24-20(25)29)26(12-15(27)21-13-8-4-2-5-9-13)19(23-17)22-14-10-6-3-7-11-14/h13-14H,2-12H2,1H3,(H,21,27)(H,22,23)(H,24,28,29)

• InChIKey:
• GUVWULCMIDSFNK-UHFFFAOYSA-N

• N-cyclohexyl-2-[8-(cyclohexylamino)-3-methyl-2,6-dioxopurin-7-yl]acetamide is a useful research compound. Its molecular formula is C20H30N6O3 and its molecular weight is 402.499. The purity is usually 95%.

7-(2-ethoxyphenyl)-2-(2-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 539798-44-2

• Formula:
• C27H26N6O3

• InChI:
• InChI=1S/C27H26N6O3/c1-4-36-22-14-8-5-11-19(22)24-23(26(34)30-18-10-9-15-28-16-18)17(2)29-27-31-25(32-33(24)27)20-12-6-7-13-21(20)35-3/h5-16,24H,4H2,1-3H3,(H,30,34)(H,29,31,32)

• InChIKey:
• DODZTGVYALLULE-UHFFFAOYSA-N

• 7-(2-ethoxyphenyl)-2-(2-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C27H26N6O3 and its molecular weight is 482.544. The purity is usually 95%.

3-(4-ethoxyphenyl)-5-(3-methylbenzyl)-8,9-dihydro-5H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline

In Stock

• CAS RN:
• 872198-44-2

• Formula:
• C28H25N3O3

• InChI:
• InChI=1S/C28H25N3O3/c1-3-32-21-9-7-20(8-10-21)27-23-17-31(16-19-6-4-5-18(2)13-19)24-15-26-25(33-11-12-34-26)14-22(24)28(23)30-29-27/h4-10,13-15,17H,3,11-12,16H2,1-2H3

• InChIKey:
• CKSBBOJIEIEFKE-UHFFFAOYSA-N

• 3-(4-ethoxyphenyl)-5-(3-methylbenzyl)-8,9-dihydro-5H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C28H25N3O3 and its molecular weight is 451.526. The purity is usually 95%.

1-(4-Methylpiperidin-1-yl)-2-[6-(3-nitrophenyl)pyridazin-3-yl]sulfanylethanone

In Stock

• CAS RN:
• 893998-44-2

• Formula:
• C18H20N4O3S

• InChI:
• InChI=1S/C18H20N4O3S/c1-13-7-9-21(10-8-13)18(23)12-26-17-6-5-16(19-20-17)14-3-2-4-15(11-14)22(24)25/h2-6,11,13H,7-10,12H2,1H3

• InChIKey:
• DQSDFRZLMPWOQM-UHFFFAOYSA-N

• 1-(4-Methylpiperidin-1-yl)-2-[6-(3-nitrophenyl)pyridazin-3-yl]sulfanylethanone is a useful research compound. Its molecular formula is C18H20N4O3S and its molecular weight is 372.44. The purity is usually 95%.

1-(3-methylthiophen-2-yl)-N-(pyridin-4-ylmethyl)methanamine

Usually In Stock

• CAS RN:
• 893598-44-2

• Formula:
• C12H14N2S

• InChI:
• InChI=1S/C12H14N2S/c1-10-4-7-15-12(10)9-14-8-11-2-5-13-6-3-11/h2-7,14H,8-9H2,1H3

• InChIKey:
• LPLNPFBAAFFLSN-UHFFFAOYSA-N

• 1-(3-methylthiophen-2-yl)-N-(pyridin-4-ylmethyl)methanamine is a useful research compound. Its molecular formula is C12H14N2S and its molecular weight is 218.32g/mol. The purity is usually 95%.

(R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-bromophenyl)propanoic acid

In Stock

• CAS RN:
• 123098-44-2

• Formula:
• C17H16BrNO4

• InChI:
• InChI=1S/C17H16BrNO4/c18-14-9-5-4-8-13(14)10-15(16(20)21)19-17(22)23-11-12-6-2-1-3-7-12/h1-9,15H,10-11H2,(H,19,22)(H,20,21)/t15-/m1/s1

• InChIKey:
• OTRUVLWVVBIRGJ-OAHLLOKOSA-N

• (R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-bromophenyl)propanoic acid is a useful research compound. Its molecular formula is C17H16BrNO4 and its molecular weight is 378.2 g/mol. The purity is usually 95%.

1-Me-AZADO

In Stock

• CAS RN:
• 872598-44-2

• Formula:
• C10H16NO

• InChI:
• InChI=1S/C10H16NO/c1-10-5-7-2-8(6-10)4-9(3-7)11(10)12/h7-9H,2-6H2,1H3

• InChIKey:
• IBNXYCCLPCGKDM-UHFFFAOYSA-N

• 1-Me-AZADO, also known as 1-Me-AZADO, is a useful research compound. Its molecular formula is C10H16NO and its molecular weight is 166.24 g/mol. The purity is usually 95%.

N-[4-[(4-bromophenyl)sulfamoyl]phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

In Stock

• CAS RN:
• 440098-44-2

• Formula:
• C20H17BrN2O6S2

• InChI:
• InChI=1S/C20H17BrN2O6S2/c21-14-1-3-15(4-2-14)22-30(24,25)17-7-5-16(6-8-17)23-31(26,27)18-9-10-19-20(13-18)29-12-11-28-19/h1-10,13,22-23H,11-12H2

• InChIKey:
• FJMBDOWPPTVCGZ-UHFFFAOYSA-N

• N-[4-[(4-bromophenyl)sulfamoyl]phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a useful research compound. Its molecular formula is C20H17BrN2O6S2 and its molecular weight is 525.4g/mol. The purity is usually 95%.

2-(5-amino-4-((4-fluorophenyl)sulfonyl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3-chloro-4-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 1019098-44-2

• Formula:
• C19H18ClFN4O4S2

• InChI:
• InChI=1S/C19H18ClFN4O4S2/c1-29-15-8-5-12(9-14(15)20)23-16(26)10-25-18(22)17(19(24-25)30-2)31(27,28)13-6-3-11(21)4-7-13/h3-9H,10,22H2,1-2H3,(H,23,26)

• InChIKey:
• YYDYUIBHLYQWAI-UHFFFAOYSA-N

• 2-(5-amino-4-((4-fluorophenyl)sulfonyl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3-chloro-4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C19H18ClFN4O4S2 and its molecular weight is 484.95. The purity is usually 95%.

3-(3-(Aminomethyl)piperidin-1-yl)quinoxalin-2-amine hydrochloride

Usually In Stock

• CAS RN:
• 1420998-44-2

• Formula:
• C14H20ClN5

• InChI:
• InChI=1S/C14H19N5.ClH/c15-8-10-4-3-7-19(9-10)14-13(16)17-11-5-1-2-6-12(11)18-14;/h1-2,5-6,10H,3-4,7-9,15H2,(H2,16,17);1H

• InChIKey:
• KHZZFBPJPHQROL-UHFFFAOYSA-N

• 3-(3-(Aminomethyl)piperidin-1-yl)quinoxalin-2-amine hydrochloride is a useful research compound. Its molecular formula is C14H20ClN5 and its molecular weight is 293.79 g/mol. The purity is usually 95%.

N-[(2,5-dimethylphenyl)methyl]cyclobutanamine

In Stock

• CAS RN:
• 1247798-44-2

• Formula:
• C13H19N

• InChI:
• InChI=1S/C13H19N/c1-10-6-7-11(2)12(8-10)9-14-13-4-3-5-13/h6-8,13-14H,3-5,9H2,1-2H3

• InChIKey:
• IAMVPYGEOQNPCA-UHFFFAOYSA-N

• N-[(2,5-dimethylphenyl)methyl]cyclobutanamine is a useful research compound. Its molecular formula is C13H19N and its molecular weight is 189.3 g/mol. The purity is usually 95%.

4-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-7-(2-fluorophenyl)-1,4-thiazepane

In Stock

• CAS RN:
• 1705198-44-2

• Formula:
• C18H24FN3O2S2

• InChI:
• InChI=1S/C18H24FN3O2S2/c1-4-22-14(3)18(13(2)20-22)26(23,24)21-10-9-17(25-12-11-21)15-7-5-6-8-16(15)19/h5-8,17H,4,9-12H2,1-3H3

• InChIKey:
• JUBSEBQKZGSQOU-UHFFFAOYSA-N

• 4-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-7-(2-fluorophenyl)-1,4-thiazepane is a useful research compound. Its molecular formula is C18H24FN3O2S2 and its molecular weight is 397.53. The purity is usually 95%.

N-(2-methoxy-2-(o-tolyl)ethyl)-2,4-dimethylbenzenesulfonamide

In Stock

• CAS RN:
• 1797898-44-2

• Formula:
• C18H23NO3S

• InChI:
• InChI=1S/C18H23NO3S/c1-13-9-10-18(15(3)11-13)23(20,21)19-12-17(22-4)16-8-6-5-7-14(16)2/h5-11,17,19H,12H2,1-4H3

• InChIKey:
• FTIGKDRNUVGPBO-UHFFFAOYSA-N

• N-(2-methoxy-2-(o-tolyl)ethyl)-2,4-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H23NO3S and its molecular weight is 333.45. The purity is usually 95%.

[1-[2-[Methyl(prop-2-enoyl)amino]acetyl]piperidin-4-yl] N,N-dimethylcarbamate

Usually In Stock

• CAS RN:
• 2361898-44-2

• Formula:
• C14H23N3O4

• InChI:
• InChI=1S/C14H23N3O4/c1-5-12(18)16(4)10-13(19)17-8-6-11(7-9-17)21-14(20)15(2)3/h5,11H,1,6-10H2,2-4H3

• InChIKey:
• SAUFDYRWYYFTHS-UHFFFAOYSA-N

• [1-[2-[Methyl(prop-2-enoyl)amino]acetyl]piperidin-4-yl] N,N-dimethylcarbamate is a useful research compound. Its molecular formula is C14H23N3O4 and its molecular weight is 297.355. The purity is usually 95%.